Cas no 181189-02-6 (6-Quinolinecarboxylicacid, 4-chloro-2-methyl-)

6-Quinolinecarboxylicacid, 4-chloro-2-methyl- structure
181189-02-6 structure
Product Name:6-Quinolinecarboxylicacid, 4-chloro-2-methyl-
CAS No:181189-02-6
MF:C11H8ClNO2
MW:221.639721870422
CID:113603
PubChem ID:790329
Update Time:2025-09-28

6-Quinolinecarboxylicacid, 4-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinolinecarboxylicacid, 4-chloro-2-methyl-
    • CBMicro_005942
    • CTK0H1217
    • Oprea1_275483
    • Oprea1_294807
    • SMSF0006998
    • SureCN2884817
    • YKQYAXKYJOSBQH-UHFFFAOYSA-N
    • 4-CHLORO-2-METHYLQUINOLINE-6-CARBOXYLIC ACID
    • BIM-0006006.P001
    • SR-01000316915
    • CB08462
    • 181189-02-6
    • 6-Quinolinecarboxylic acid, 4-chloro-2-methyl-
    • DTXSID50355057
    • SR-01000316915-1
    • SCHEMBL2884817
    • AKOS000618619
    • Inchi: 1S/C11H8ClNO2/c1-6-4-9(12)8-5-7(11(14)15)2-3-10(8)13-6/h2-5H,1H3,(H,14,15)
    • InChI Key: YKQYAXKYJOSBQH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)N=C2C=CC(C(=O)O)=CC2=1

Computed Properties

  • Exact Mass: 221.02444
  • Monoisotopic Mass: 221.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19

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